Cas no 2227648-27-1 (rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine
• CAS No: 2227648-27-1
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5862188
• PubChem ID: 165612277
• Update Time: 2025-07-17

rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropyl]methanamine
• 2227648-27-1
• EN300-1729215

• Inchi： 1S/C10H18N4/c1-10(2)8(9(10)5-11)3-4-14-7-12-6-13-14/h6-9H,3-5,11H2,1-2H3/t8-,9-/m0/s1
• InChI Key： BQMVCBRGHFRCGB-IUCAKERBSA-N
• SMILES： NC[C@H]1[C@H](CCN2C=NC=N2)C1(C)C

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine (CAS No. 2227648-27-1)

The compound rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine, identified by its CAS No. 2227648-27-1, is a cyclopropylmethanamine derivative with a unique structural framework. Its molecular architecture incorporates a 1H-1,2,4-triazole moiety, which is a prominent heterocyclic scaffold in medicinal chemistry. This structural feature is often associated with bioactivity, making the compound a subject of interest in pharmaceutical research and development. The rac-(1R,3R) configuration indicates a racemic mixture of enantiomers, which can influence its pharmacological properties and applications.

In recent years, the demand for novel heterocyclic compounds like rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine has surged due to their potential therapeutic applications. Researchers are particularly intrigued by the 1H-1,2,4-triazole ring, which is known for its versatility in drug design. This ring system is frequently explored in the context of antifungal, antiviral, and anti-inflammatory agents, aligning with current trends in addressing global health challenges. The compound’s cyclopropylmethanamine backbone further enhances its relevance, as similar structures are found in bioactive molecules targeting central nervous system (CNS) disorders.

The synthesis and characterization of CAS No. 2227648-27-1 involve advanced organic chemistry techniques, including chiral resolution methods to separate the rac-(1R,3R) enantiomers. This process is critical for understanding the compound’s stereospecific activity, a topic frequently searched by chemists and pharmacologists. The presence of the 2,2-dimethyl group adds steric hindrance, which can impact the compound’s binding affinity to biological targets. Such structural nuances are often discussed in forums and publications focusing on structure-activity relationships (SAR).

From an industrial perspective, rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine is a valuable intermediate in the synthesis of more complex molecules. Its 1H-1,2,4-triazol-1-yl moiety is a key functional group in agrochemicals and pharmaceuticals, addressing the growing need for innovative solutions in crop protection and human health. This aligns with the increasing interest in sustainable and efficient chemical processes, a hot topic in green chemistry circles.

Analytical studies of CAS No. 2227648-27-1 often employ techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and stereochemistry. These methods are essential for ensuring the compound’s suitability for further research or commercial applications. The compound’s stability under various conditions is another area of interest, particularly for researchers investigating its potential in formulation development.

In summary, rac-(1R,3R)-2,2-dimethyl-3-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine represents a fascinating case study in modern chemical research. Its unique blend of a cyclopropylmethanamine core and a 1H-1,2,4-triazole substituent offers broad possibilities for scientific exploration. As the pharmaceutical and agrochemical industries continue to evolve, compounds like this will undoubtedly play a pivotal role in shaping future innovations.